molecular formula C8H10N2O3 B8306977 Methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate

Methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate

Cat. No.: B8306977
M. Wt: 182.18 g/mol
InChI Key: BSASLDPKOJXFBD-UHFFFAOYSA-N
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Description

Methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate is a useful research compound. Its molecular formula is C8H10N2O3 and its molecular weight is 182.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10N2O3

Molecular Weight

182.18 g/mol

IUPAC Name

methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate

InChI

InChI=1S/C8H10N2O3/c1-5(11)6-3-4-7(10-9-6)8(12)13-2/h3-5,11H,1-2H3

InChI Key

BSASLDPKOJXFBD-UHFFFAOYSA-N

Canonical SMILES

CC(C1=NN=C(C=C1)C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 6-acetylpyridazine-3-carboxylate (0.8 g, 4.4 mmol) in methanol (30 mL) was added sodium borohydride (340 mg, 8.8 mmol) at −70° C. under nitrogen gas protected. The mixture solution was stirred for 3 hours at −70° C., then poured into ethyl acetate (50 mL) and water (50 mL). Separated organic layer was dried over sodium sulfate and concentrated to dry. The residue was purified by column chromatography (silica-gel, petroleum/ethyl acetate=5:) to give methyl 6-(1-hydroxyethyl)pyridazine-3-carboxylate as a white solid (200 mg, 25%). 1H NMR (300 MHz, CDCl3): δ 8.22 (d, J=9 Hz, 1H), 7.93 (d, J=9 Hz, 1H), 5.07 (m, 1H), 3.96 (s, 3H), 1.46 (d, J=6 Hz, 3H).
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
340 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Two

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